Cas no 2503204-96-2 (2-(Aminomethyl)-4,6-difluorophenol hydrochloride)

• Product Name: 2-(Aminomethyl)-4,6-difluorophenol hydrochloride
• CAS No: 2503204-96-2
• MF: C₇H₈ClF₂NO
• MW: 195.594327926636
• MDL: MFCD32859435
• CID: 5669613
• PubChem ID: 165881961
• Update Time: 2025-10-28

2-(Aminomethyl)-4,6-difluorophenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4658317589
• 2503204-96-2
• EN300-27150312
• 2-(aminomethyl)-4,6-difluorophenol hydrochloride
• 2-(Aminomethyl)-4,6-difluorophenol hydrochloride

• MDL： MFCD32859435
• Inchi： 1S/C7H7F2NO.ClH/c8-5-1-4(3-10)7(11)6(9)2-5;/h1-2,11H,3,10H2;1H
• InChI Key： UYPBXCXCAFBFOT-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC(=CC(=C1O)CN)F

Computed Properties

• Exact Mass: 195.0262479g/mol
• Monoisotopic Mass: 195.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(Aminomethyl)-4,6-difluorophenol hydrochloride

Introduction to 2-(Aminomethyl)-4,6-difluorophenol hydrochloride (CAS No. 2503204-96-2)

2-(Aminomethyl)-4,6-difluorophenol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2503204-96-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of aromatic heterocycles modified with fluorine and amino functional groups, which has garnered considerable attention due to its unique structural and chemical properties. The presence of both fluorine atoms and an aminomethyl side chain imparts distinct reactivity and potential biological activity, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The molecular structure of 2-(Aminomethyl)-4,6-difluorophenol hydrochloride consists of a benzene ring substituted with two fluorine atoms at the 4th and 6th positions, along with a hydroxyl group at the 2nd position. The hydroxyl group is further converted into a hydrochloride salt form, enhancing its solubility in aqueous solutions. This modification not only improves pharmacokinetic properties but also influences its interaction with biological targets. The aminomethyl group at the 3rd position introduces nucleophilic character, enabling further derivatization and functionalization for tailored biological activities.

In recent years, the pharmaceutical industry has increasingly focused on developing novel compounds with fluorine substituents due to their ability to modulate metabolic stability, binding affinity, and pharmacological efficacy. Fluorinated aromatic compounds are known for their enhanced lipophilicity and resistance to enzymatic degradation, which can lead to prolonged half-life and improved therapeutic outcomes. The specific arrangement of fluorine atoms in 2-(Aminomethyl)-4,6-difluorophenol hydrochloride may contribute to selective interactions with biological receptors, making it a promising candidate for developing targeted therapies.

The aminomethyl group in this compound serves as a versatile handle for further chemical modifications. It can undergo various reactions such as amide bond formation, urea synthesis, or Schiff base condensation, allowing chemists to explore diverse pharmacophores. This flexibility is particularly valuable in medicinal chemistry pipelines where rapid diversification of molecular structures is essential for identifying lead compounds. The hydrochloride salt form ensures high purity and stability, facilitating its use in both research and industrial settings.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of fluorinated compounds like 2-(Aminomethyl)-4,6-difluorophenol hydrochloride. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in inflammatory pathways. Preliminary in vitro assays have suggested potential anti-inflammatory and antioxidant properties, which could be exploited for treating chronic inflammatory diseases or oxidative stress-related conditions. These findings align with the growing interest in fluorinated phenols as bioactive molecules.

The synthesis of 2-(Aminomethyl)-4,6-difluorophenol hydrochloride involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic routes include halogenation of aromatic precursors followed by nucleophilic substitution with ammonia or amines to introduce the aminomethyl group. The final step involves salt formation with hydrochloric acid to stabilize the compound. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been explored to improve yield and selectivity in these processes.

The pharmaceutical industry continues to invest in research aimed at discovering novel therapeutic agents derived from structurally diverse molecules. 2-(Aminomethyl)-4,6-difluorophenol hydrochloride represents a compelling example of how structural modifications can lead to compounds with unique biological profiles. Its combination of fluorine atoms and an amino side chain makes it a versatile building block for drug development programs targeting various diseases. As synthetic techniques evolve and computational tools become more sophisticated, the potential applications of this compound are likely to expand further.

Future research directions may focus on optimizing the synthetic routes for higher scalability while maintaining purity standards required for pharmaceutical use. Additionally, exploring derivatives of this compound through structure-activity relationship (SAR) studies could uncover new leads with enhanced efficacy or reduced toxicity profiles. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.